Cas no 4418-26-2 (Dehydroacetic acid sodium)

• Product name: Dehydroacetic acid sodium
• CAS No: 4418-26-2
• MF: C₈H₇NaO₄
• MW: 190.128553628922
• MDL: MFCD00040583
• CID: 45024
• PubChem ID: 329761272

Dehydroacetic acid sodium Chemical and Physical Properties

Names and Identifiers

• Sodium dehydroacetate
• 2-ACETYL-5-HYDROXY-3-OXO-4-HEXENOIC ACID DELTA-LACTONE SODIUM SALT
• 2-ACETYL-5-HYDROXY-3-OXO-4-HEXENOIC ACID GAMMA-LACTONE SODIUM SALT
• 3-(1-hydroxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione sodium salt
• 3-ACETYL-4-HYDROXY-6-METHYL-2-PYRONE SODIUM SALT
• 3-ACETYL-6-METHYL-2H-PYRAN-2,4(3H)-DIONE SODIUM SALT
• acetyl-6-methyl-2h-pyran-2,4(3h)-dione sodium
• DEHYDROACETIC ACID SODIUM SALT
• Sodium 1-(3,4-dihydro-6-methyl-2,4-dioxo-2H-pyran-3-ylidene)ethanolate
• SODIUM 3-ACETYL-4-HYDROXY-6-METHYL-2-OXO-4(2H)-PYRANOLATE
• 2H-Pyran-2,4(3H)-dione,3-acetyl-6-methyl-,ion(1-),sodium
• 3-(1-hydroxyethylidene)-6-methyl-2h-pyran-2,4(3h)-dione,sodiumsalt[qr]
• 4(3h)-dione,3-acetyl-6-methyl-2h-pyran-sodiumsalt
• 4(3h)-dione,3-acetyl-6-methyl-2h-pyran-sodiumsalt[qr]
• 4-hexenoicacid,2-acetyl-5-hydroxy-3-oxo,delta-lactone,sodiumderiv.
• dehydroacetic
• dehydroaceticacid,sodiumsalt[qr]
• dha-sodium
• dhn
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid δ-lactone sodium salt
• harven
• NaDHA
• New Side S 01
• prevan
• Sodium dehydroacetat
• Sodium Dehydroacetic Acid
• Dehydroacetic acid sodium salt, >=98.0% (NT)
• 418H262
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid I -lactone sodium salt
• Sodium Dehydroacetic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• 3-Acetyl-4-hydroxy-6-methylpyran-2-one;sodium
• Dehydroacetic acid sodium

• MDL： MFCD00040583
• Inchi： 1S/C8H7O4.Na/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3H,1-2H3;/q-1;+1
• InChI Key： YIOCQGHBBNGBND-UHFFFAOYSA-N
• SMILES： C([C-]1C(OC(C)=CC1=O)=O)(=O)C.[Na+]
• BRN： 4893653

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.024203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.499[at 20℃]
• Melting Point: ~295 °C (dec.)
• Boiling Point: 332.6°C at 760 mmHg
• Flash Point: 150.6°C
• PH: 8.8-9.3 (100g/l, H2O, 20℃)
• Solubility: 330g/l
• Water Partition Coefficient: Soluble in water, propylene glycol and methanol. Insoluble in acetone and benzene.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 70.34000
• LogP: 1.29460
• pka: 5.36[at 20 ℃]
• Solubility: It is easily soluble in water, propylene glycol and glycerol, but poorly soluble in organic solvents such as ethanol

Dehydroacetic acid sodium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： 24/25
• RTECS：UP8225000
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Store at room temperature

Dehydroacetic acid sodium Customs Data

• HS CODE：29322980
• Customs Data：

  China Customs Code:

  29322980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones